(R)-7-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride

• IUPAC Name: 7-fluoro-2-[(3R)-pyrrolidin-3-yl]-3H-isoindol-1-one;hydrochloride
• InChI: InChI=1S/C12H13FN2O.ClH/c13-10-3-1-2-8-7-15(12(16)11(8)10)9-4-5-14-6-9;/h1-3,9,14H,4-7H2;1H/t9-;/m1./s1
• InChI Key: FVURYUNLMVVKGE-SBSPUUFOSA-N
• Canonical SMILES: C1CNCC1N2CC3=C(C2=O)C(=CC=C3)F.Cl
• Isomeric SMILES: C1CNC[C@@H]1N2CC3=C(C2=O)C(=CC=C3)F.Cl
• Molecular Formula: C12H14ClFN2O
• Molecular Weight: 256.70 g/mol

Description

Molecular Structure Analysis

The molecular formula for the similar compounds is C12H14ClFN2O. The molecular weight is approximately 256.71.

Physical And Chemical Properties Analysis

The physical and chemical properties of the similar compounds are not fully available. The molecular weight is approximately 256.71.

Scientific Research Applications

Organic Synthesis and Characterization

• Synthesis and Reactivity Studies : Research has focused on synthesizing novel heterocyclic compounds with potential applications in drug development and material sciences. One study described the synthesis of chloro and fluoro-phenyl pyrrolopyridin derivatives, emphasizing their structural characterization through X-ray diffraction, NMR, and mass spectrometry. These compounds have been evaluated for their non-linear optical properties, indicating their potential use in material sciences (Murthy et al., 2017).

Pharmacological Applications

• Development of Radiopharmaceuticals : Several studies have explored the synthesis and application of fluorinated isoindolinone derivatives as radioligands for PET imaging. For example, fluorine-18 labeled isoindolinone derivatives have been developed for imaging neurofibrillary tangles in Alzheimer's disease, highlighting their potential as diagnostic tools (Collier et al., 2017).

Material Science

• Fluorescent Molecules for Biotechnology : Research on stable organoboron complexes containing isoindolin-1-one based BF2 complexes has demonstrated their use as fluorescent molecules with applications in biotechnology and material science. These complexes exhibit broad and intense absorption and emission bands, high fluorescence quantum yields, and significant photostability, suggesting their utility in developing new fluorescent probes (Gao et al., 2014).

Inhibitory Activity on Enzymes

• Enzyme Inhibition for Drug Development : The inhibitory properties of various compounds on enzymes like carbonic anhydrase and acetylcholinesterase have been investigated for their potential therapeutic applications in diseases such as glaucoma, epilepsy, obesity, cancer, and Alzheimer's disease. Compounds derived from or related to isoindolin-1-one have shown promising inhibitory activities, suggesting their role in the development of new therapeutic agents (Kucukoglu et al., 2019).